Cas no 1019532-33-2 (N-(4-phenylbutan-2-yl)cyclopentanamine)

• Product Name: N-(4-phenylbutan-2-yl)cyclopentanamine
• CAS No: 1019532-33-2
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 5049336
• Update Time: 2025-10-30

N-(4-phenylbutan-2-yl)cyclopentanamine Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, N-cyclopentyl-α-methyl-
• N-(4-phenylbutan-2-yl)cyclopentanamine

• Inchi： 1S/C15H23N/c1-13(16-15-9-5-6-10-15)11-12-14-7-3-2-4-8-14/h2-4,7-8,13,15-16H,5-6,9-12H2,1H3
• InChI Key： NYXMMKZOYBBRJE-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C(C)CCC1C=CC=CC=1

Additional information on N-(4-phenylbutan-2-yl)cyclopentanamine

N-(4-phenylbutan-2-yl)cyclopentanamine: A Comprehensive Overview

N-(4-phenylbutan-2-yl)cyclopentanamine, with the CAS number 1019532-33-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and development. The molecule consists of a cyclopentane ring substituted with an amine group at position 1 and a 4-phenylbutan-2-yl group at position 4. This configuration imparts distinctive chemical properties, making it a valuable subject for research.

Recent studies have highlighted the importance of cyclopentane derivatives in medicinal chemistry. The cyclopentane ring is known for its stability and ability to participate in various hydrogen bonding interactions, which are crucial for bioavailability and target binding in pharmaceutical compounds. The substitution pattern of N-(4-phenylbutan-2-yl)cyclopentanamine further enhances its potential as a lead compound in drug design. The phenyl group at the terminal end of the butan chain introduces aromaticity, which can contribute to π–π interactions with biological targets.

The synthesis of N-(4-phenylbutan-2-yl)cyclopentanamine involves a multi-step process that typically begins with the preparation of cyclopentanamine. This is followed by alkylation or acylation to introduce the 4-phenylbutan-2-yl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for large-scale studies and potential commercial applications.

In terms of biological activity, N-(4-phenylbutan-2-yl)cyclopentanamine has shown promise in preclinical models. Research indicates that it may possess anti-inflammatory and analgesic properties, making it a candidate for treating chronic pain conditions. Additionally, studies suggest that the compound could modulate neurotransmitter systems, potentially offering therapeutic benefits in neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most exciting developments involving this compound is its role in drug delivery systems. Its structural versatility allows for the incorporation into lipid-based nanoparticles or hydrogels, enhancing drug solubility and targeting efficiency. This innovation could revolutionize the treatment of diseases requiring precise drug delivery mechanisms.

Despite its potential, further research is needed to fully understand the pharmacokinetics and toxicity profiles of N-(4-phenylbutan-2-yl)cyclopentanamine. Ongoing clinical trials aim to evaluate its safety and efficacy in human subjects, paving the way for regulatory approval and eventual market entry.

In conclusion, N-(4-phenylbutan-2-yllcyclopentanamine (CAS No. 1019532) represents a compelling example of how structural diversity can lead to innovative therapeutic solutions. With continued research and development, this compound holds great promise in advancing medical science and improving patient outcomes.